1-(2-(5-((4-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]ethyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C15H13ClN4O3S/c16-11-3-1-10(2-4-11)9-24-15-19-18-13(23-15)6-8-20-7-5-12(21)17-14(20)22/h1-5,7H,6,8-9H2,(H,17,21,22)
• InChI Key: RDCVPLDMCRGUTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O)Cl
• Molecular Formula: C15H13ClN4O3S
• Molecular Weight: 364.8 g/mol
• CAS No.: 946307-04-6

Description

1-(2-(5-((4-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H13ClN4O3S and its molecular weight is 364.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Compounds within this chemical class have been explored for their synthetic versatility and the ability to undergo various chemical reactions. For instance, the treatment of 1,3,4-oxadiazoles with 3-chloropentane-2,4-dione led to the synthesis of thiazoles, which were further methylated to furnish compounds with enhanced stabilized push-pull systems. These synthetic pathways are crucial for developing compounds with potential applications in materials science and as intermediates in pharmaceutical synthesis (Paepke et al., 2009).

Biological Activities

Another area of research involves exploring the biological activities of these compounds. For example, thieno[2,3-d]pyrimidine compounds, fused with a thiazolo ring, have shown high biological activities, acting as inhibitors of adenosine kinase, platelet aggregation, and demonstrating antileukemia and anticancer activities (El-Gazzar et al., 2006). Such findings underscore the potential of these compounds in therapeutic applications and drug discovery.

Antimicrobial Properties

Compounds derived from or related to the chemical class of "1-(2-(5-((4-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione" have been evaluated for their antimicrobial properties. A study highlighted the synthesis of heteroaryl thiazolidine-2,4-diones and their in vitro antimicrobial activities against various bacterial and fungal strains, showcasing their potential as leads for developing new antimicrobial agents (Ibrahim et al., 2011).

Mechanistic and Structural Studies

Research into the mechanisms and structures of related compounds provides insights into their chemical behavior and potential applications. For instance, [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide has been synthesized and used for mechanistic investigations, helping to elucidate the pathways through which these compounds interact with biological targets (Sako et al., 2000).